Cas no 738518-26-8 (Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside)
Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside
- 738518-26-8
- Benzyl 2-Amino-2-deoxy-alpha-D-galactopyranoside
- Benzyl 2-amino-2-deoxy-a-D-galactopyranoside
- CID 16115321
- Benzyl 2-Amino-2-deoxy-?-D-galactopyranoside
- (2R,3R,4R,5R,6S)-5-amino-2-(hydroxymethyl)-6-phenylmethoxyoxane-3,4-diol
- (2R,3R,4R,5R,6S)-5-AMINO-6-(BENZYLOXY)-2-(HYDROXYMETHYL)OXANE-3,4-DIOL
- Benzyl 2-Amino-2-deoxy- alpha -D-galactopyranoside
- DB-229898
-
- Inchi: 1S/C13H19NO5/c14-10-12(17)11(16)9(6-15)19-13(10)18-7-8-4-2-1-3-5-8/h1-5,9-13,15-17H,6-7,14H2/t9-,10-,11+,12-,13+/m1/s1
- InChI Key: ZLTAXQWRKKWROR-LBELIVKGSA-N
- SMILES: O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)N)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 269.12632271g/mol
- Monoisotopic Mass: 269.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Color/Form: NA
- Density: 1.4±0.1 g/cm3
- Boiling Point: 479.8±45.0 °C at 760 mmHg
Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B224930-25mg |
Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside |
738518-26-8 | 25mg |
$ 207.00 | 2023-04-18 | ||
| TRC | B224930-250mg |
Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside |
738518-26-8 | 250mg |
$ 1642.00 | 2023-04-18 | ||
| Biosynth | MB16618-25 mg |
Benzyl 2-amino-2-deoxy-a-D-galactopyranoside |
738518-26-8 | 25mg |
$139.50 | 2023-01-04 | ||
| Biosynth | MB16618-50 mg |
Benzyl 2-amino-2-deoxy-a-D-galactopyranoside |
738518-26-8 | 50mg |
$252.50 | 2023-01-04 | ||
| Biosynth | MB16618-100 mg |
Benzyl 2-amino-2-deoxy-a-D-galactopyranoside |
738518-26-8 | 100MG |
$459.00 | 2023-01-04 | ||
| Biosynth | MB16618-250 mg |
Benzyl 2-amino-2-deoxy-a-D-galactopyranoside |
738518-26-8 | 250MG |
$835.00 | 2023-01-04 | ||
| Biosynth | MB16618-500 mg |
Benzyl 2-amino-2-deoxy-a-D-galactopyranoside |
738518-26-8 | 500MG |
$1,525.00 | 2023-01-04 |
Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside
Comprehensive Overview of Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside (CAS No. 738518-26-8)
Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside (CAS No. 738518-26-8) is a specialized carbohydrate derivative widely utilized in glycobiology research and pharmaceutical development. This compound, characterized by its benzyl-protected amino sugar structure, serves as a critical intermediate in the synthesis of glycosides, glycoconjugates, and other bioactive molecules. Its unique α-D-galactopyranoside configuration makes it valuable for studying carbohydrate-protein interactions, enzymatic processes, and cell signaling pathways.
In recent years, the demand for Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside has surged due to its applications in glycosylation reactions and drug discovery. Researchers are particularly interested in its role in designing glycopeptide-based therapeutics, which are gaining traction for their potential in treating autoimmune diseases and cancers. The compound's CAS No. 738518-26-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
One of the most discussed topics in glycochemistry is the optimization of synthetic pathways for amino sugars like Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside. Innovations in green chemistry and catalytic methods have enabled more efficient production, reducing costs and environmental impact. This aligns with the growing emphasis on sustainable synthesis in the pharmaceutical industry, a hot topic among researchers and policymakers.
The compound's structural versatility also makes it a candidate for glycosidase inhibitor development, a field exploring treatments for metabolic disorders such as diabetes and lysosomal storage diseases. Searches for "glycosidase inhibitors" and "amino sugar applications" often highlight CAS No. 738518-26-8 as a reference material, underscoring its interdisciplinary importance.
From a technical perspective, Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside exhibits high purity and stability under standard laboratory conditions, making it suitable for NMR spectroscopy and mass spectrometry analyses. Its benzyl group provides protective functionality, facilitating selective reactions in complex synthetic routes. These properties are frequently cited in peer-reviewed journals, reinforcing its credibility as a research reagent.
In summary, Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside (CAS No. 738518-26-8) bridges fundamental glycobiology and applied medicinal chemistry. Its integration into high-throughput screening platforms and bioconjugation techniques positions it as a cornerstone in modern bioorganic research. As the scientific community continues to explore carbohydrate-based therapeutics, this compound will remain a focal point for innovation.
738518-26-8 (Benzyl 2-Amino-2-deoxy-α-D-galactopyranoside) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)